2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide

• Molecular Formula: C20H16N4O4S
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C20H16N4O4S/c25-17(22-24-12-21-15-9-5-4-8-14(15)18(24)26)10-16-19(27)23(20(28)29-16)11-13-6-2-1-3-7-13/h1-9,12,16H,10-11H2,(H,22,25)
• InChI Key: RGSXTBKDEKRFLP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(SC2=O)CC(=O)NN3C=NC4=CC=CC=C4C3=O

Description

2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide is a chemical compound with potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and inflammation.
Biochemical and Physiological Effects:
2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and inflammation. It has also been shown to have antioxidant and anti-inflammatory properties. These properties make it a promising candidate for further research in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide in lab experiments is its potential to inhibit the growth of cancer cells in vitro. Another advantage is its anti-inflammatory and antioxidant properties. However, one limitation is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide. One direction is to further investigate its mechanism of action. Another direction is to study its potential in the treatment of other diseases, such as Alzheimer's and Parkinson's. Additionally, research could focus on developing more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide has been achieved using different methods. One of the methods involves the reaction of 3-benzyl-2,4-dioxo-1,3-thiazolidine with 4-amino-3(4H)-quinazolinone in the presence of acetic anhydride. Another method involves the reaction of 3-benzyl-2,4-dioxo-1,3-thiazolidine with 4-amino-3(4H)-quinazolinone in the presence of acetic acid and acetic anhydride.

Scientific Research Applications

2-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-yl)-N-(4-oxo-3(4H)-quinazolinyl)acetamide has potential applications in scientific research. This compound has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to have anti-inflammatory and antioxidant properties. These properties make it a promising candidate for further research in the treatment of cancer and other diseases.